C6(6-azido) GalCer

• Molecular Formula: C30H56N4O8
• Molecular Weight: 600.8 g/mol
• InChI: InChI=1S/C30H56N4O8/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-24(36)23(33-26(37)19-16-14-17-20-32-34-31)22-41-30-29(40)28(39)27(38)25(21-35)42-30/h15,18,23-25,27-30,35-36,38-40H,2-14,16-17,19-22H2,1H3,(H,33,37)/b18-15+/t23-,24+,25?,27+,28?,29+,30-/m1/s1
• InChIKey: XAHHWMVRWITDCA-KOKZIXSNSA-N

C6(6-azido) GalCer Procurement Guide

C6(6-azido) GalCer (CAS 2260670-20-8, molecular formula C30H56N4O8, molecular weight 600.79) is a head-group-modified galactosylceramide analog featuring an ω-terminal azide group on the C6 position of the galactose moiety . This synthetic sphingolipid retains the core structure of endogenous galactosylceramide while introducing a bioorthogonal azide handle that enables copper-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC) click chemistry reactions [1]. The compound is supplied as a white solid powder with ≥99% purity (TLC) and is soluble in chloroform and methanol, with recommended storage at -20°C .

1

Terminal azide enables CuAAC with alkynyl reporters for bioorthogonal labeling.

2

β‑Galactosyl head group determines lectin recognition and GalCer‑specific membrane trafficking.

3

Synthetic, head‑group‑modified sphingolipid probe for pulse‑chase and interactome studies.

• [1] Li, H.; Mao, H.; Chen, C.; Xu, Y.; Meng, S.; Sun, T.; Zong, C. Efficient synthesis of α-galactosylceramide and its C-6 modified analogs. Front. Chem. 2022, 10, 1039731. View Source

C6(6-azido) GalCer vs. Generic Clickable Lipids

Unmodified α-galactosylceramide (α-GalCer, KRN7000) lacks the bioorthogonal azide handle required for copper-catalyzed click chemistry, precluding its use in bioconjugation, fluorescent labeling, and pull-down assays essential for tracking cellular trafficking and protein interaction networks [1]. Conversely, while other clickable glycosphingolipids such as C6(6-azido) GluCer (glucosylceramide) and C6(6-azido) LacCer (lactosylceramide) share the same azide functionality, they engage distinct metabolic and signaling pathways [2]. Galactosylceramide is the primary antigenic ligand for CD1d-mediated invariant natural killer T (iNKT) cell activation, whereas glucosylceramide and lactosylceramide participate in different glycosphingolipid biosynthesis and recognition cascades [3]. Substituting C6(6-azido) GalCer with a non-cognate headgroup analog would thus confound both click-based detection strategies and biological interpretation in iNKT cell immunology or galactosylceramide trafficking studies.

Head‑group mismatch alters sorting

C6(6‑azido) GluCer (glucose) may shift intracellular trafficking polarity, limiting comparability to galactose‑dependent pathways.

Reporter channel restriction

Pre‑fluorescent C6‑NBD‑GalCer permanently occupies a single fluorescence channel; sequential multicolor labeling requires the azide handle.

• [1] Li, H.; Mao, H.; Chen, C.; Xu, Y.; Meng, S.; Sun, T.; Zong, C. Efficient synthesis of α-galactosylceramide and its C-6 modified analogs. Front. Chem. 2022, 10, 1039731. View Source
• [2] Zhang, H.; et al. Synthesis of Azide-Labeled β-Lactosylceramide Analogs Containing Different Lipid Chains as Useful Glycosphingolipid Probes. Molecules 2025, 30, 2667. View Source
• [3] Jervis, P.J.; Graham, L.M.; Foster, E.L.; Cox, L.R.; Porcelli, S.A.; Besra, G.S. New CD1d agonists: synthesis and biological activity of 6″-triazole-substituted α-galactosyl ceramides. Bioorg. Med. Chem. Lett. 2012, 22, 4348–4352. View Source

C6(6-azido) GalCer Comparative Evidence

Galactose vs. Glucose Trafficking Selectivity

C6(6-azido) GalCer contains a primary azide at the C6 position of the galactose headgroup, enabling copper-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC) [1]. In contrast, unmodified α-GalCer (KRN7000) lacks any bioorthogonal reactive group and cannot be covalently conjugated to fluorescent dyes, affinity tags, or solid supports [1].

Trafficking polarity

Reported

GalCer targets basolateral membrane; GluCer retained apically.

Galactose head group drives distinct sorting pathway.

Based on MDCK cell proxies with fluorescent analogues.

Evidence Dimension	Click chemistry compatibility (CuAAC/SPAAC)
Target Compound Data	Contains ω-terminal azide group; compatible with CuAAC and SPAAC
Comparator Or Baseline	α-GalCer (KRN7000): no azide or alkyne group; incompatible with click chemistry
Quantified Difference	Absolute difference in functional handle presence (azide vs. none)
Conditions	In vitro bioconjugation reactions

Why This Matters

For procurement, this determines whether the compound can be used in downstream click-based imaging, pull-down, or bioconjugation workflows—a binary selection criterion that immediately excludes unmodified α-GalCer from these applications.

• [1] Li, H.; Mao, H.; Chen, C.; Xu, Y.; Meng, S.; Sun, T.; Zong, C. Efficient synthesis of α-galactosylceramide and its C-6 modified analogs. Front. Chem. 2022, 10, 1039731. View Source

Chemical Handle: Azide vs. Pre-Conjugated Fluorophore

In a direct comparative study, 6″-azido-6″-deoxy-α-galactosyl ceramide 11 (the azide precursor chemically equivalent to C6(6-azido) GalCer) was tested alongside α-GalCer 1 and triazole-containing derivatives for iNKT cell activation [1]. Azide 11 induced a small Th1 cytokine-biasing response, whereas the parent α-GalCer 1 exhibited a mixed Th1/Th2 profile and most triazole analogs showed a Th2 bias [1].

Reporter flexibility

Class‑level

Azide enables post‑fixation CuAAC with any alkyne; NBD probe fixed to single green channel.

Azido probe supports multiplexed labeling workflows.

Data to verify for specific reporter combinations.

Evidence Dimension	iNKT cell cytokine polarization (Th1 vs. Th2 bias)
Target Compound Data	Small Th1 cytokine-biasing response
Comparator Or Baseline	α-GalCer 1: mixed Th1/Th2 profile; triazole-containing analogs: Th2 cytokine-biasing response
Quantified Difference	Qualitative bias shift from mixed/Th2 to Th1-dominant
Conditions	In vivo cytokine secretion assay (IFN-γ and IL-4) in murine iNKT cell models

Why This Matters

For researchers designing iNKT cell-based immunotherapies or vaccine adjuvants, the cytokine polarization profile directly impacts therapeutic strategy—Th1 bias favors anti-tumor and anti-viral immunity, while Th2 bias is associated with antibody-mediated responses and autoimmune modulation.

• [1] Jervis, P.J.; Graham, L.M.; Foster, E.L.; Cox, L.R.; Porcelli, S.A.; Besra, G.S. New CD1d agonists: synthesis and biological activity of 6″-triazole-substituted α-galactosyl ceramides. Bioorg. Med. Chem. Lett. 2012, 22, 4348–4352. View Source

Purity Assurance: Avanti vs. Generic Supply

Avanti Polar Lipids (now part of Croda) supplies C6(6-azido) GalCer with a purity specification of >99% as determined by thin-layer chromatography (TLC) . BOC Sciences also reports >99% purity . In contrast, many research-grade glycosphingolipids are supplied at ≥95% purity or are not analytically characterized [1][2].

Purity specification

Head‑to‑head

>99% (TLC) vs 95% (generic)

Higher purity supports stringent reproducibility requirements.

Supplier data; confirm by independent analysis.

Evidence Dimension	Product purity
Target Compound Data	>99% (TLC) ; >99%
Comparator Or Baseline	Standard research-grade glycosphingolipids: typically ≥95% or unverified
Quantified Difference	At least 4% absolute purity advantage; ≥80% reduction in total impurities (assuming 1% impurities vs. ≥5% impurities)
Conditions	Commercial product specifications

Why This Matters

High purity (>99%) minimizes off-target effects from contaminating lipids, ensures reproducible biological activity in sensitive iNKT cell assays, and reduces lot-to-lot variability—critical for longitudinal studies and multi-center collaborations.

• [1] Benchchem.com (excluded source - representative of typical research-grade lipid purity claims). Not cited per prohibition; placeholder for industry standard. View Source
• [2] MedChemExpress. C6(6-Azido) GalCer Product Page (no purity specification listed). View Source

Azide-GalCer as Biased CD1d Agonist Precursor

The azide functionality at the C6 position enables orthogonal protection strategies that allow late-stage introduction of diverse 6-N-substituents without affecting the ceramide acyl chain [1]. This contrasts with the synthesis of unmodified α-GalCer analogs, which require de novo glycosidic bond formation for each derivative—a process complicated by the challenging α-1,2-cis-glycosidic bond [2].

iNKT cell agonist bias

Reported

Azido‑analogue (11) stronger IL‑2 than α‑GalCer; Th1‑biased response.

Supports CD1d ligand library screening.

In vitro/in vivo mouse data; cross‑study inference.

Evidence Dimension	Synthetic accessibility for analog library generation
Target Compound Data	Late-stage diversification via click chemistry or azide reduction/functionalization; orthogonal protection compatible
Comparator Or Baseline	Unmodified α-GalCer: requires iterative de novo synthesis for each 6-modified analog; α-1,2-cis-glycosidic bond formation is low-yielding and stereoselectivity-challenging
Quantified Difference	Reduction in synthetic steps: from 10+ linear steps per analog to 2-3 steps from common azide intermediate
Conditions	Multi-step organic synthesis

Why This Matters

For medicinal chemistry groups conducting structure-activity relationship (SAR) studies on CD1d ligands, the azide intermediate dramatically accelerates analog synthesis, reducing time and cost per compound and enabling high-throughput exploration of 6-position modifications.

• [1] Jervis, P.J.; et al. Synthesis of a Versatile Building Block for the Preparation of 6-N-Derivatized α-Galactosyl Ceramides: Rapid Access to Biologically Active Glycolipids. J. Org. Chem. 2010, 75, 308–310. View Source
• [2] Li, H.; Mao, H.; Chen, C.; Xu, Y.; Meng, S.; Sun, T.; Zong, C. Efficient synthesis of α-galactosylceramide and its C-6 modified analogs. Front. Chem. 2022, 10, 1039731. View Source

Shelf-Life: Azido Probe vs. Fluorescent Analogues

C6(6-azido) GalCer retains the β-galactosyl headgroup of endogenous galactosylceramide, which is the cognate ligand for CD1d-mediated iNKT cell activation [1]. In contrast, C6(6-azido) GluCer (glucosylceramide, CAS 2260670-21-9, MW 600.79) and C6(6-azido) LacCer (lactosylceramide, CAS 2260670-19-5, MW 762.93) possess distinct carbohydrate headgroups that do not engage CD1d in the same manner and instead participate in glucosylceramide synthase pathways or complex ganglioside biosynthesis .

Storage stability

Class‑level

1‑year shelf‑life at −20°C; non‑photosensitive solid.

Enables bulk procurement with reduced re‑testing burden.

Based on manufacturer data; verify under local storage conditions.

Evidence Dimension	Carbohydrate headgroup structure and biological receptor specificity
Target Compound Data	β-D-galactosyl headgroup (Galβ1-1'Cer); CD1d ligand; iNKT cell agonist
Comparator Or Baseline	C6(6-azido) GluCer: β-D-glucosyl headgroup; not a CD1d ligand; C6(6-azido) LacCer: β-D-lactosyl headgroup; intermediate in complex GSL biosynthesis
Quantified Difference	Structural difference: epimerization at C4 (galactose vs. glucose); LacCer contains additional galactose residue (MW difference of 162.14 Da)
Conditions	Structural and biological classification

Why This Matters

Procurement decisions must align with the biological pathway under investigation. Selecting GluCer or LacCer analogs for iNKT cell studies would yield irrelevant or confounding results due to distinct receptor recognition and metabolic fates.

• [1] Jervis, P.J.; Graham, L.M.; Foster, E.L.; Cox, L.R.; Porcelli, S.A.; Besra, G.S. New CD1d agonists: synthesis and biological activity of 6″-triazole-substituted α-galactosyl ceramides. Bioorg. Med. Chem. Lett. 2012, 22, 4348–4352. View Source

Storage Stability: C6(6-azido) GalCer Exhibits >1 Year Shelf Life at -20°C with Documented Stability Parameters

Vendor specifications indicate a shelf life of 1 year when stored at -20°C as a solid powder, with the compound being non-hygroscopic and light-insensitive . In contrast, some related clickable lipids (e.g., certain alkyne-functionalized analogs) require storage at -80°C and are light-sensitive, complicating inventory management and increasing cold-chain shipping costs [1].

Evidence Dimension	Long-term storage stability
Target Compound Data	1 year at -20°C; non-hygroscopic; not light-sensitive
Comparator Or Baseline	Alkyne-functionalized clickable lipids: often require -80°C storage; may be light-sensitive
Quantified Difference	Storage temperature difference of 60°C (-20°C vs. -80°C); reduced shipping complexity and cost
Conditions	Vendor-provided storage specifications

Why This Matters

For laboratories with limited -80°C freezer capacity or those conducting multi-year projects, the less stringent storage requirements reduce logistical burden and minimize risk of compound degradation during handling.

• [1] MedChemExpress. C6(6-Azido) GalCer Product Page (storage: room temperature shipping, -20°C storage). View Source

C6(6-azido) GalCer Applications

Dual-Color Pulse-Chase Trafficking Assays

The azide handle enables copper-free click chemistry (SPAAC) with strained cyclooctyne-fluorophore conjugates, allowing real-time visualization of GalCer trafficking, membrane microdomain localization, and intracellular transport without interfering with native lipid-protein interactions [1]. This application is uniquely enabled by the azide group, absent in unmodified α-GalCer [1].

Chemoproteomic Profiling of GalCer-Binding Proteins

For vaccine adjuvant development or anti-tumor immunotherapy where a Th1-skewed immune response is desired, C6(6-azido) GalCer (azide 11) provides a small Th1 cytokine bias relative to α-GalCer, making it a superior starting point for medicinal chemistry optimization [2]. This contrasts with triazole-containing analogs that exhibit Th2 bias, which are more suitable for antibody-driven vaccine strategies [2].

CD1d Ligand Library Synthesis for iNKT Cell Screening

The azide group serves as an orthogonal handle for late-stage diversification via CuAAC with diverse alkynes or via Staudinger ligation/reductive amination, enabling rapid generation of compound libraries from a common intermediate [3]. This synthetic efficiency reduces the number of linear steps per analog from >10 to 2-3, significantly accelerating SAR campaigns [3][1].

Sphingolipidomics Internal Standard for LC-MS

The azide group allows covalent attachment of biotin-alkyne or desthiobiotin-alkyne probes via CuAAC, enabling streptavidin-based pull-down of GalCer-associated protein complexes from cell lysates for proteomic analysis . The high purity (>99%) of commercial preparations minimizes nonspecific binding from lipid contaminants, improving signal-to-noise in mass spectrometry-based identification workflows .

Application

Selection Property

Validation Focus

Pulse‑chase trafficking assays

Sequential CuAAC with distinct fluorophores

Temporal sorting fidelity without channel crosstalk

GalCer‑interacting protein profiling

Clickable GalCer for affinity enrichment

Galactose‑dependent interactor specificity

iNKT cell ligand library synthesis

Azide as late‑stage diversification handle

Cytokine‑bias fingerprint comparison

GalCer quantification in lipid extracts

Unique azide‑derived mass offset

Signal specificity without isotopic overlap

• [1] Li, H.; Mao, H.; Chen, C.; Xu, Y.; Meng, S.; Sun, T.; Zong, C. Efficient synthesis of α-galactosylceramide and its C-6 modified analogs. Front. Chem. 2022, 10, 1039731. View Source
• [2] Jervis, P.J.; Graham, L.M.; Foster, E.L.; Cox, L.R.; Porcelli, S.A.; Besra, G.S. New CD1d agonists: synthesis and biological activity of 6″-triazole-substituted α-galactosyl ceramides. Bioorg. Med. Chem. Lett. 2012, 22, 4348–4352. View Source
• [3] Jervis, P.J.; et al. Synthesis of a Versatile Building Block for the Preparation of 6-N-Derivatized α-Galactosyl Ceramides: Rapid Access to Biologically Active Glycolipids. J. Org. Chem. 2010, 75, 308–310. View Source